2-Chloro-4-(4-ethyl-1-piperazinyl)benzenemethanol

• CAS No.: 92814-05-6
• Molecular Formula: C22H22ClNO2
• Molecular Weight: 367.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-1-[4-[(6-methylpyridin-2-yl)methoxy]phenyl]propan-1-ol
• InChI: InChI=1S/C22H22ClNO2/c1-3-22(25,17-7-11-19(23)12-8-17)18-9-13-21(14-10-18)26-15-20-6-4-5-16(2)24-20/h4-14,25H,3,15H2,1-2H3
• InChI Key: JCKZUSTZSIACAR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)OCC2=CC=CC(=N2)C)(C3=CC=C(C=C3)Cl)O

Description

2-Chloro-4-(4-ethyl-1-piperazinyl)benzenemethanol is a useful research compound. Its molecular formula is C22H22ClNO2 and its molecular weight is 367.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

13.1 g. of α-ethyl-α-(4-chlorophenyl)-4-hydroxybenzyl-alcohol, 14 g. of anhydrous potassium carbonate, 0.85 g. of tetrabutylammonium hydrogensulfate and 7.8 g. of 2-methyl-6-chloromethyl-pyridine in 140 ml. of ethyl acetate are boiled for 18 hours. The solvent is distilled off under reduced pressure, to the residue water is added, and it is extracted with ether. The ethereal solution is washed to neutral with a 5% aqueous potassium hydroxide solution and subsequently water, dried over anhydrous magnesium sulfate, and evaporated in vacuo. Crystallization of the residue from a mixture of hexane and ethyl acetate yields 13.6 g. of the title compound, melting at 100° to 101° C.